Cas no 2227272-51-5 (2-Bromo-4-fluoro-3-iodobenzotrifluoride)

• Product Name: 2-Bromo-4-fluoro-3-iodobenzotrifluoride
• CAS No: 2227272-51-5
• MF: C₇H₂BrF₄I
• MW: 368.892867565155
• CID: 5073741
• Update Time: 2023-08-25

2-Bromo-4-fluoro-3-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-iodobenzotrifluoride
• 3-bromo-1-fluoro-2-iodo-4-(trifluoromethyl)benzene
• CPD27251
• 2-Bromo-4-fluoro-3-iodo-1-(trifluoromethyl)benzene

• Inchi： 1S/C7H2BrF4I/c8-5-3(7(10,11)12)1-2-4(9)6(5)13/h1-2H
• InChI Key： DKIZSPAHWKXKDR-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 4.2
• Topological Polar Surface Area: 0